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Executive Summary

Copper aspirinate, a compound with significant therapeutic potential, is unequivocally
classified as a coordination compound. This determination is based on its distinct chemical
structure, which features central copper(ll) ions bonded to acetylsalicylate ligands through
coordinate covalent bonds. This guide provides a detailed exploration of the coordination
chemistry of copper aspirinate, including its structure, bonding, and synthesis. The
information presented herein is intended to serve as a technical resource for professionals in
the fields of chemical research and drug development.

Introduction to Coordination Compounds

A coordination compound is characterized by a central metal atom or ion that is bonded to a
surrounding array of molecules or anions, known as ligands.[1][2][3] The bond between the
central metal and the ligands is a coordinate covalent bond, in which the ligand, acting as a
Lewis base, donates a pair of electrons to the central metal, which acts as a Lewis acid.[4][5]
The central metal and its directly attached ligands constitute the coordination sphere.[1][4] The
properties of a coordination compound are distinct from those of its constituent metal ion and
ligands.[1]

Copper Aspirinate as a Coordination Compound
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Copper aspirinate, also known by its IUPAC name dicopper;tetrakis(2-acetyloxybenzoate), is
a well-established example of a coordination compound.[6][7] It is often referred to as a
copper(ll) aspirin complex or a copper chelate of aspirin.[6][8] The structure of copper
aspirinate consists of two copper(ll) ions bridged by four acetylsalicylate (aspirinate) ligands.
[91[10]

In this complex, the copper(ll) ions act as the central metal centers. The aspirinate anions
function as ligands, donating electrons from the oxygen atoms of the carboxylate groups to
form coordinate covalent bonds with the copper ions.[11] This interaction leads to the formation
of a stable, binuclear copper(ll) paddlewheel structure, a common motif in coordination
chemistry.

Chemical and Physical Properties

A summary of the key quantitative data for copper aspirinate is presented in the table below
for easy reference and comparison.

Property Value Reference(s)
Chemical Formula C36H28Cu2016 [6][12]

Molar Mass 843.696 g/mol [6][13]
Appearance Bright blue crystalline solid [6]

Melting Point 248 to 255 °C (decomposes) [6]

CAS Number 23642-01-5 [6]

IUPAC Name dicopper;tetrakis(2- 6]

acetyloxybenzoate)

Experimental Protocol: Synthesis of Copper
Aspirinate

The synthesis of copper aspirinate is a common laboratory procedure that demonstrates the
principles of coordination chemistry. The following protocol outlines a typical method for its
preparation.[6][9][11][13]
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4.1. Materials and Reagents

o Acetylsalicylic acid (Aspirin)

e Sodium carbonate (Na2COs) or Sodium bicarbonate (NaHCOs)
o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

« Distilled water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)
« Filter paper

e Drying oven

4.2. Procedure

o Preparation of Sodium Acetylsalicylate:

o An excess of acetylsalicylic acid is dissolved in an aqueous solution of sodium carbonate.
[6] The reaction between acetylsalicylic acid and sodium carbonate results in the formation
of the water-soluble sodium acetylsalicylate.[12]

o The resulting solution is filtered to remove any unreacted acetylsalicylic acid.[6]
» Formation of Copper Aspirinate:
o A solution of copper(ll) sulfate is prepared by dissolving it in distilled water.
o The copper(ll) sulfate solution is then added to the sodium acetylsalicylate solution.[13]
o Upon mixing, a bright blue precipitate of copper aspirinate forms immediately.[6][13]

¢ Isolation and Purification:
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o The precipitated copper aspirinate is collected by vacuum filtration.

o The crystals are washed with distilled water to remove any soluble impurities.

o The purified copper aspirinate is then dried in a drying oven at a low temperature.
4.3. Chemical Reactions

e Formation of Sodium Acetylsalicylate: 2 HC9oH70a(s) + Na2COs(aq) — 2 NaCsH7Oa(aq) +
H20(l) + CO2(g)[12]

o Precipitation of Copper Aspirinate: 2 CuSOa(aq) + 4 NaCsH704(aq) — Cuz2(CoH704)4(S) + 2
Na2S0a4(aq)[13]

Visualizing the Coordination of Copper Aspirinate

The following diagrams illustrate the logical relationship in the synthesis of copper aspirinate
and the coordination within the molecule.

Reactants Process Products

Copper(ll) Sulfate Precipitation Copper Aspirinate
Sodium Carbonate Dissolution & Reaction
Acetylsalicylic Acid

Sodium Acetylsalicylate

Click to download full resolution via product page

Caption: Workflow for the synthesis of copper aspirinate.
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Caption: Coordination of copper ions with aspirinate ligands.

Conclusion

Based on the definitive evidence of coordinate covalent bonding between central copper(Il)
ions and acetylsalicylate ligands, copper aspirinate is correctly classified as a coordination
compound. Its unique binuclear structure and the nature of the metal-ligand interactions are of
significant interest in the fields of coordination chemistry and medicinal chemistry. This guide
has provided a foundational understanding of copper aspirinate's chemical nature, synthesis,
and structure for professionals engaged in scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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